rac-(1R,2S)-1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid, cis
Overview
Description
Rac-(1R,2S)-1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid, cis (Rac-MTCPCA) is an important organic compound which has a wide range of applications in scientific research. It is a cyclopropane derivative with a trifluoromethyl group at the 2-position and a methyl group at the 1-position. Rac-MTCPCA is a chiral compound and its cis form is the most abundant form in nature. Rac-MTCPCA is widely used in organic synthesis and pharmaceuticals, and has been studied extensively for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of rac-(1R,2S)-1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid, cis is not well understood, but it is believed to be similar to that of other cyclopropanes. This compound is believed to undergo a series of reactions in which the trifluoromethyl group is activated and the cyclopropane ring is opened. These reactions are believed to involve the formation of a carbocation intermediate, which is then attacked by a nucleophile to form the product.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been shown to have some effects on enzymes and hormones in laboratory animals. In particular, it has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine. It has also been shown to inhibit the release of growth hormone and to reduce the levels of testosterone in laboratory animals.
Advantages and Limitations for Lab Experiments
The advantages of using rac-(1R,2S)-1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid, cis in laboratory experiments include its availability, its low cost, and its relatively low toxicity. It is also relatively easy to synthesize and can be used as a model compound for studying the reactivity of cyclopropanes. The main limitation of using this compound in laboratory experiments is that its mechanism of action is not well understood, which makes it difficult to predict its effects in different situations.
Future Directions
For research on rac-(1R,2S)-1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid, cis include further investigation of its mechanism of action, its biochemical and physiological effects, and its potential applications in organic synthesis and pharmaceuticals. Additionally, further research could be done to explore the potential of using this compound as a catalyst in other reactions, as well as its potential use as a drug or an agrochemical. Finally, further research could be done to investigate the potential of this compound to be used as a model compound for studying the reactivity of other cyclopropanes.
Synthesis Methods
Rac-(1R,2S)-1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid, cis can be synthesized in several ways, including the Wittig reaction, the Horner-Wadsworth-Emmons reaction, and the Johnson-Claisen rearrangement. The Wittig reaction is a widely used method for synthesizing cyclopropanes, and it involves the reaction of an organophosphorus compound with an aldehyde or ketone. The Horner-Wadsworth-Emmons reaction is a synthetic method for synthesizing cyclopropanes from an alkene and an organophosphorus compound. The Johnson-Claisen rearrangement is an organic reaction that can be used to convert an allylic alcohol into a cyclopropane.
Scientific Research Applications
Rac-(1R,2S)-1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid, cis is widely used in scientific research, particularly in the fields of organic synthesis and pharmaceuticals. It is used as a starting material for the synthesis of a wide range of compounds, including pharmaceuticals, agrochemicals, and other organic compounds. This compound is also used as a catalyst in a variety of reactions, such as the Wittig reaction and the Horner-Wadsworth-Emmons reaction. It has also been used as a model compound for studying the reactivity of cyclopropanes.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S)-1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid, cis involves the following steps: 1) synthesis of 1-methylcyclopropane-1-carboxylic acid, 2) introduction of the trifluoromethyl group, and 3) resolution of the racemic mixture to obtain the desired cis isomer.", "Starting Materials": [ "Ethyl diazoacetate", "Methyl magnesium bromide", "Benzophenone", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Trifluoromethyl iodide", "Palladium on carbon", "Cyclopropane-1-carboxylic acid", "Lithium aluminum hydride", "Diethyl tartrate" ], "Reaction": [ "Step 1: Synthesis of 1-methylcyclopropane-1-carboxylic acid", "a) Ethyl diazoacetate is reacted with cyclopropane-1-carboxylic acid in the presence of benzophenone as a sensitizer and methyl magnesium bromide as a reducing agent to form 1-methylcyclopropane-1-carboxylic acid.", "b) The crude product is purified by recrystallization from methanol.", "Step 2: Introduction of the trifluoromethyl group", "a) 1-methylcyclopropane-1-carboxylic acid is reacted with trifluoromethyl iodide in the presence of palladium on carbon as a catalyst to introduce the trifluoromethyl group.", "b) The crude product is purified by recrystallization from methanol.", "Step 3: Resolution of the racemic mixture to obtain the desired cis isomer", "a) The racemic mixture of the product is treated with a solution of diethyl tartrate in methanol to form diastereomeric salts.", "b) The salts are separated by filtration and the desired cis isomer is obtained by hydrolysis with hydrochloric acid and subsequent neutralization with sodium hydroxide.", "c) The product is purified by recrystallization from a mixture of methanol and water.", "d) The purity and identity of the product is confirmed by NMR spectroscopy and melting point determination." ] } | |
| 2694057-13-9 | |
Molecular Formula |
C6H7F3O2 |
Molecular Weight |
168.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
